Cas no 497967-81-4 (1,4,7,10,13-Pentaoxacyclohexadecane-15-carboxylic acid,15-[[(phenylmethoxy)carbonyl]amino]-)

• Product name: 1,4,7,10,13-Pentaoxacyclohexadecane-15-carboxylic acid,15-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 497967-81-4
• MF: C₂₀H₂₉NO₉
• MW: 427.445566892624
• CID: 1536121

1,4,7,10,13-Pentaoxacyclohexadecane-15-carboxylic acid,15-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13-Pentaoxacyclohexadecane-15-carboxylic acid,15-[[(phenylmethoxy)carbonyl]amino]-
• 1,4,7,10,13-Pentaoxacyclohexadecane-15-carboxylic acid, 15-[[(phenylmethoxy)carbonyl]amino]-

• Inchi： 1S/C20H29NO9/c22-18(23)20(21-19(24)30-14-17-4-2-1-3-5-17)15-28-12-10-26-8-6-25-7-9-27-11-13-29-16-20/h1-5H,6-16H2,(H,21,24)(H,22,23)
• InChI Key： MXJCWOOHMJLZBZ-UHFFFAOYSA-N
• SMILES： O1CC(NC(OCC2=CC=CC=C2)=O)(C(O)=O)COCCOCCOCCOCC1

Computed Properties

• Exact Mass: 427.18427

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 646.5±55.0 °C(Predicted)
• PSA: 121.78
• pka: 3.09±0.20(Predicted)